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Compound of Interest

Compound Name: 5,5-Dimethyl-2-hexanol

Cat. No.: B3051185 Get Quote

An In-depth Technical Guide to 5,5-Dimethyl-2-
hexanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and reactive characteristics of 5,5-Dimethyl-2-hexanol. The information is intended for use in

research, chemical synthesis, and drug development applications where a thorough

understanding of this secondary alcohol is required.

Chemical Structure and Identification
5,5-Dimethyl-2-hexanol is a branched-chain aliphatic alcohol. Its structure consists of a

hexane backbone with a hydroxyl group (-OH) at the second carbon position and two methyl

groups at the fifth carbon position. This structure results in a chiral center at the carbon atom

bonded to the hydroxyl group.
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fontcolor="#202124"]; C6 [label="CH₃", pos="7.5,0.75!", fontcolor="#202124"]; C7 [label="CH₃",

pos="6,-1.5!", fontcolor="#202124"]; O [label="OH", pos="1.5,2.25!", fontcolor="#EA4335"];

// Bond edges edge [color="#202124"]; C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C5 --

C7; C2 -- O; } Figure 1: Chemical structure of 5,5-Dimethyl-2-hexanol.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 5,5-dimethylhexan-2-ol

CAS Number 31841-77-7

Molecular Formula C₈H₁₈O

Molecular Weight 130.23 g/mol

InChI
InChI=1S/C8H18O/c1-7(9)5-6-8(2,3)4/h7,9H,5-

6H2,1-4H3

InChIKey NMSUCVXVCHZTEH-UHFFFAOYSA-N

SMILES CC(O)CCC(C)(C)C

Physicochemical Properties
The physical and chemical properties of 5,5-Dimethyl-2-hexanol are summarized in the table

below. These properties are crucial for handling, storage, and application in various

experimental setups.

Table 2: Physicochemical Properties of 5,5-Dimethyl-2-hexanol
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Property Value Reference(s)

Boiling Point 166 °C [1]

Refractive Index (n_D²⁰) 1.421 [1]

Molecular Weight 130.2279 g/mol [2]

XLogP3-AA 2.4 [3]

Topological Polar Surface Area 20.2 Å² [3]

Complexity 71.1 [3]

Note: Some physical properties, such as melting point and density, are not readily available for

5,5-Dimethyl-2-hexanol specifically and may be comparable to its isomers.

Spectroscopic Data (Predicted)
While experimental spectra are available through databases, this section provides predicted

data based on the chemical structure, which is useful for preliminary identification.

Table 3: Predicted Spectroscopic Data for 5,5-Dimethyl-2-hexanol
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Spectroscopy Type Predicted Peaks/Signals

¹H NMR (CDCl₃)

δ ~3.8 ppm (m, 1H, CH-OH), δ ~1.4-1.6 ppm

(m, 2H, CH₂), δ ~1.2-1.4 ppm (m, 2H, CH₂), δ

~1.1 ppm (d, 3H, CH₃-CH), δ ~0.9 ppm (s, 9H,

C(CH₃)₃)

¹³C NMR (CDCl₃)

δ ~68 ppm (CH-OH), δ ~40 ppm (CH₂), δ ~31

ppm (C(CH₃)₃), δ ~30 ppm (CH₃), δ ~24 ppm

(CH₂), δ ~23 ppm (CH₃-CH)

IR Spectroscopy

~3350 cm⁻¹ (broad, O-H stretch), ~2960 cm⁻¹

(strong, C-H stretch), ~1470 cm⁻¹ (C-H bend),

~1100 cm⁻¹ (C-O stretch)

Mass Spectrometry

Molecular Ion (M⁺): m/z 130. Common

fragments: m/z 115 (M-15, loss of CH₃), m/z 112

(M-18, loss of H₂O), m/z 73 (cleavage at C2-

C3), m/z 57 (tert-butyl cation), m/z 45

(CH₃CHOH⁺).[4][5] The molecular ion peak is

expected to be of low intensity or absent.[6][7]

Experimental Protocols
The following sections detail generalized experimental protocols that are applicable to 5,5-
Dimethyl-2-hexanol for its synthesis, analysis, and common reactions.

This protocol describes a plausible synthesis route for 5,5-Dimethyl-2-hexanol starting from 1-

bromo-3,3-dimethylbutane and acetaldehyde.[8][9][10]
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Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and a nitrogen inlet, add magnesium turnings. A solution of 1-

bromo-3,3-dimethylbutane in anhydrous diethyl ether is added dropwise to initiate the

reaction. The mixture is gently refluxed until the magnesium is consumed.

Reaction with Acetaldehyde: The Grignard reagent is cooled in an ice bath, and a solution of

acetaldehyde in anhydrous diethyl ether is added dropwise with stirring. The reaction is

allowed to proceed at room temperature for a few hours.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic extracts are washed with brine, dried over

anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude

product is then purified by fractional distillation.

Secondary alcohols can be oxidized to ketones using various oxidizing agents. A common

laboratory-scale method involves the use of pyridinium chlorochromate (PCC).

Methodology:

A solution of 5,5-Dimethyl-2-hexanol in dichloromethane is added to a suspension of PCC

in dichloromethane.

The mixture is stirred at room temperature and the reaction progress is monitored by thin-

layer chromatography (TLC).

Upon completion, the reaction mixture is filtered through a pad of silica gel to remove the

chromium salts.

The solvent is evaporated to yield the crude 5,5-Dimethyl-2-hexanone, which can be further

purified by distillation or chromatography.

The esterification of 5,5-Dimethyl-2-hexanol with a carboxylic acid, such as acetic acid, can

be achieved through Fischer esterification, which is an acid-catalyzed equilibrium reaction.[11]

[12][13]
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Methodology:

5,5-Dimethyl-2-hexanol is mixed with an excess of acetic acid and a catalytic amount of a

strong acid (e.g., sulfuric acid).

The mixture is heated to reflux. To drive the equilibrium towards the product, water can be

removed using a Dean-Stark apparatus.

After the reaction is complete, the mixture is cooled, and the excess acid is neutralized with

a base (e.g., sodium bicarbonate solution).

The ester is extracted with an organic solvent, washed, dried, and purified by distillation.

Nuclear Magnetic Resonance (NMR) Spectroscopy:[14][15][16][17]

Sample Preparation: Dissolve 5-20 mg of 5,5-Dimethyl-2-hexanol in approximately 0.7 mL

of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

Acquisition: Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer. A D₂O shake

can be performed to confirm the hydroxyl proton signal.[15]

Infrared (IR) Spectroscopy:[18][19][20][21]

Sample Preparation: For a liquid sample, a spectrum can be obtained as a neat thin film

between two salt plates (e.g., NaCl) or by using an Attenuated Total Reflectance (ATR)

accessory.

Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

A background spectrum should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS):[4][5][6][7][22][23]

Sample Introduction: The sample can be introduced into the mass spectrometer via direct

injection or through a gas chromatograph (GC-MS) for separation from impurities.

Ionization: Electron Impact (EI) is a common ionization method for this type of molecule.
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Analysis: The resulting mass spectrum will show the molecular ion (if stable enough) and a

characteristic fragmentation pattern.

Biological Activity and Signaling Pathways
There is currently no significant scientific literature available to suggest that 5,5-Dimethyl-2-
hexanol is involved in any specific biological signaling pathways or possesses notable

pharmacological activity. Its primary relevance in a drug development context would be as a

synthetic intermediate or a starting material for the synthesis of more complex, biologically

active molecules.

Safety Information
While a specific safety data sheet (SDS) for 5,5-Dimethyl-2-hexanol is not readily available, it

should be handled with the standard precautions for a flammable liquid alcohol. It is expected

to be an irritant to the skin and eyes. Appropriate personal protective equipment (PPE), such as

safety goggles, gloves, and a lab coat, should be worn when handling this chemical. All work

should be conducted in a well-ventilated fume hood.

Disclaimer: This document is intended for informational purposes for qualified professionals.

The experimental protocols are generalized and may require optimization. All laboratory work

should be conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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